Cas no 85494-03-7 (Benzo[b]thiophene-2-acetic acid, methyl ester)

• Product Name: Benzo[b]thiophene-2-acetic acid, methyl ester
• CAS No: 85494-03-7
• MF: C₁₁H₁₀O₂S
• MW: 206.260901927948
• CID: 664179
• PubChem ID: 5078327
• Update Time: 2025-04-19

Benzo[b]thiophene-2-acetic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-acetic acid, methyl ester
• methyl 2-(1-benzothiophen-2-yl)acetate

• Inchi： 1S/C11H10O2S/c1-13-11(12)7-9-6-8-4-2-3-5-10(8)14-9/h2-6H,7H2,1H3
• InChI Key： UOUNYJRQATVNID-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1CC(=O)OC

Computed Properties

• Exact Mass: 206.04015073g/mol
• Monoisotopic Mass: 206.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes